N-(4-methoxyphenyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazole-1-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-1,2-dihydroimidazo[1,2-a]benzimidazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-23-13-8-6-12(7-9-13)18-17(22)21-11-10-20-15-5-3-2-4-14(15)19-16(20)21/h2-9H,10-11H2,1H3,(H,18,22)
• InChI Key: DFTBODKHIZJKOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN3C2=NC4=CC=CC=C43
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

This compound belongs to the class of organic compounds known as phenylbenzimidazoles. These are compounds containing a phenylbenzimidazole skeleton, which consists of a benzimidazole moiety where its imidazole ring is attached to a phenyl group. It’s a benzimidazole derivative that has shown promising pharmacological activities.

Synthesis Analysis

The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of desired benzene ring-containing 1–2 diamino groups followed by the ring closer of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The structure of the newly synthesized compound was elucidated based on IR, 1H-NMR, 13C-NMR, and LC-MS data. The NMR data indicates the presence of various functional groups and the overall structure of the molecule.

Chemical Reactions Analysis

Reaction of both electron-rich or -poor aromatic aldehydes provided the corresponding benzimidazoles in good yields. This suggests that the compound can undergo various chemical reactions depending on the reactants used.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be inferred from its synthesis and molecular structure. For instance, the yield and melting point data from the synthesis provide information about its physical properties. The NMR data provides information about its chemical structure.

Mechanism of Action

Benzimidazole derivatives exert their effects mainly by interacting with various receptors and enzymes. For example, they can interact with transient receptor potential vanilloid-1, cannabinoid receptors, bradykinin receptors, specific cytokines, 5-lipoxygenase activating protein and cyclooxygenase.

Future Directions

Benzimidazole derivatives, including this compound, have shown promising results in various fields, particularly in medicinal chemistry. Future research could focus on exploring its potential uses in more depth, as well as optimizing its synthesis and improving its properties.